![molecular formula C19H17F4N3OS B460708 2-[3-cyano-6-ethyl-5-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-[(4-fluorophenyl)methyl]acetamide CAS No. 664999-24-0](/img/structure/B460708.png)
2-[3-cyano-6-ethyl-5-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-[(4-fluorophenyl)methyl]acetamide
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Overview
Description
“2-[3-cyano-6-ethyl-5-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-[(4-fluorophenyl)methyl]acetamide” is a complex organic compound. It contains a pyridine ring, which is a six-membered heterocyclic scaffold found in various natural products, drug molecules, vitamins, and materials . The compound also contains a trifluoromethyl group, which is an important subgroup of fluorinated compounds .
Synthesis Analysis
The synthesis of such compounds often involves the use of organic compounds containing fluorine . The presence of a trifluoromethyl group on the vinyl ketones and the thiocarboxyamide group on the dinucleophile (thiosemicarbazide) was the determining factor of the regiochemistry of the reaction .
Molecular Structure Analysis
The molecular structure of this compound is complex, with several functional groups attached to the pyridine ring. These include a cyano group, an ethyl group, a methyl group, and a trifluoromethyl group .
Scientific Research Applications
Synthesis and Biological Activities
The synthesis of various heterocycles incorporating sulfamoyl moieties has been explored, with compounds exhibiting promising in vitro antibacterial and antifungal activities. This research highlights the potential of cyanoacetamides in developing new antimicrobial agents (Darwish, Atia, & Farag, 2014).
Research on the synthesis of pyridine, pyridazine, and other heterocyclic derivatives from 2-cyano-N-(4-methylphenyl) acetamide and related compounds has been reported. These compounds have been characterized by analytical and spectral analysis, indicating their potential for further investigation in various biological applications (Rady & Barsy, 2006).
The modification of certain acetamide compounds to replace the acetamide group with alkylurea has been studied for its impact on anticancer effects, toxicity, and inhibition of PI3Ks and mTOR. This modification has been found to retain antiproliferative activity while dramatically reducing acute oral toxicity, suggesting a promising direction for the development of anticancer agents with low toxicity (Wang et al., 2015).
Synthesis of Novel Compounds
The synthesis of ethyl 4-cyano-5-hydroxy-2-methyl-1H-pyrrole-3-carboxylate and related compounds has been described, demonstrating the potential for creating a library of pyrrole derivatives. This work emphasizes the versatility of cyanoacetamide in generating novel heterocycles (Dawadi & Lugtenburg, 2011).
Studies on the synthesis and structural characterization of copper complexes with thioether-containing pyridylalkylamide ligands have been conducted. These complexes have been analyzed for their coordination modes and structural properties, contributing to the understanding of metal-ligand interactions in coordination chemistry (Zhao, 2015).
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-[3-cyano-6-ethyl-5-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-[(4-fluorophenyl)methyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17F4N3OS/c1-3-15-11(2)17(19(21,22)23)14(8-24)18(26-15)28-10-16(27)25-9-12-4-6-13(20)7-5-12/h4-7H,3,9-10H2,1-2H3,(H,25,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNPYVOBIZXILBI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=C(C(=N1)SCC(=O)NCC2=CC=C(C=C2)F)C#N)C(F)(F)F)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17F4N3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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